Cas no 40962-34-3 (4-Bromobenzylphosphonic Acid)
4-Bromobenzylphosphonic Acid structure
Product Name:4-Bromobenzylphosphonic Acid
CAS No:40962-34-3
MF:C7H8BrO3P
MW:251.014382362366
MDL:MFCD03411189
CID:327259
PubChem ID:329766450
Update Time:2025-04-19
4-Bromobenzylphosphonic Acid Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,[(4-bromophenyl)methyl]- (9CI)
- (4-BROMOBENZYL)PHOSPHONIC ACID
- (4-bromophenyl)methylphosphonic acid
- 4-bromobenzylphosphonic acid
- p-Brombenzylphosphonsaeure
- MFCD03411189
- AKOS017345031
- COTARNINEHYDROCHLORIDE
- 4-Bromobenzylphosphonic acid, 97%
- SCHEMBL1823591
- DTXSID90378624
- 40962-34-3
- p-Brom-benzylphosphonsaure
- 4-Bromobenzylphosphonic Acid
-
- MDL： MFCD03411189
- Inchi： 1S/C7H8BrO3P/c8-7-3-1-6(2-4-7)5-12(9,10)11/h1-4H,5H2,(H2,9,10,11)
- InChI Key： AJSDTRXBGITXHM-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)CP(=O)(O)O
Computed Properties
- Exact Mass: 249.93900
- Monoisotopic Mass: 249.93944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Melting Point: 189-193 °C
- PSA: 67.34000
- LogP: 2.12680
4-Bromobenzylphosphonic Acid Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
4-Bromobenzylphosphonic Acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
4-Bromobenzylphosphonic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB147490-5 g |
(4-Bromobenzyl)phosphonic acid |
40962-34-3 | 5 g |
€439.20 | 2023-07-20 | ||
| TRC | B680346-100mg |
4-Bromobenzylphosphonic Acid |
40962-34-3 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B680346-500mg |
4-Bromobenzylphosphonic Acid |
40962-34-3 | 500mg |
$ 161.00 | 2023-04-18 | ||
| TRC | B680346-1g |
4-Bromobenzylphosphonic Acid |
40962-34-3 | 1g |
$ 210.00 | 2022-06-06 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 754714-1G |
4-Bromobenzylphosphonic acid |
40962-34-3 | 97% | 1G |
￥595.93 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 754714-5G |
4-Bromobenzylphosphonic acid |
40962-34-3 | 97% | 5G |
￥2104.42 | 2022-02-24 | |
| TRC | B680346-1000mg |
4-Bromobenzylphosphonic Acid |
40962-34-3 | 1g |
$ 259.00 | 2023-04-18 | ||
| abcr | AB147490-5g |
(4-Bromobenzyl)phosphonic acid; . |
40962-34-3 | 5g |
€395.00 | 2025-04-18 |
4-Bromobenzylphosphonic Acid Related Literature
-
Jaehan Jung,Young Jun Yoon,Zhiqun Lin Nanoscale 2016 8 16520
-
Matteo Alonzi,Daniela Lanari,Assunta Marrocchi,Chiara Petrucci,Luigi Vaccaro RSC Adv. 2013 3 23909
-
Matteo Alonzi,Daniela Lanari,Assunta Marrocchi,Chiara Petrucci,Luigi Vaccaro RSC Adv. 2013 3 23909
-
Richard Frantz,Francis Carré,Jean-Olivier Durand,Gérard F. Lanneau New J. Chem. 2001 25 188
40962-34-3 (4-Bromobenzylphosphonic Acid) Related Products
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- 17211-08-4(Dimethyl (4-Bromobenzyl)phosphonate)
- 16672-84-7(Phosphonic acid, (2-naphthalenylmethyl)-)
- 586372-53-4(H6btmp)
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